4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(2-ethoxyphenyl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-2-27-18-9-5-4-8-17(18)22-20(24)15-10-11-16(21)19(14-15)28(25,26)23-12-6-3-7-13-23/h4-5,8-11,14H,2-3,6-7,12-13H2,1H3,(H,22,24)
• InChI Key: JGPDNMGQIFSXTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol

Description

4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide, also known as CHEP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide has been studied for its potential therapeutic properties in a variety of scientific research applications. Some of these applications include cancer treatment, neuroprotection, and treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide is not fully understood, but it is believed to be due to its ability to inhibit the activity of certain enzymes, such as carbonic anhydrases and matrix metalloproteinases. This inhibition can lead to a reduction in tumor growth and inflammation.
Biochemical and Physiological Effects
4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce tumor growth and metastasis, protect against neurotoxicity, and reduce inflammation. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide in lab experiments is its ability to inhibit the activity of specific enzymes, which can be useful in studying their function. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide. One area of interest is its potential as a cancer treatment. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a neuroprotective agent, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, more research is needed to fully understand the mechanism of action of 4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide and its potential for use in other therapeutic applications.

Synthesis Methods

4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide can be synthesized using a multi-step process that involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 2-ethoxyaniline to form the corresponding amide. Finally, the amide is reacted with piperidine-1-sulfonyl chloride to form 4-chloro-N-(2-ethoxyphenyl)-3-(1-piperidinylsulfonyl)benzamide.